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Introduction
ZZW-115 is a potent and specific small molecule inhibitor of Nuclear Protein 1 (NUPR1), a

stress-inducible protein implicated in a multitude of cellular processes, particularly in the

context of cancer biology.[1][2] NUPR1, also known as p8, is an intrinsically disordered protein

that is overexpressed in various cancers and plays a crucial role in cellular stress responses,

including the unfolded protein response (UPR), oxidative stress, and DNA damage repair.[3][4]

[5] By targeting NUPR1, ZZW-115 provides a powerful chemical tool to dissect the intricate

signaling networks that govern cellular adaptation to stress and to explore novel therapeutic

strategies against diseases characterized by aberrant stress responses, such as cancer.

These application notes provide a comprehensive overview of ZZW-115, including its

mechanism of action, quantitative data on its activity, and detailed protocols for its use in

investigating cellular stress pathways.
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ZZW-115 exerts its biological effects primarily through the direct inhibition of NUPR1.[6][7] It

binds to NUPR1, preventing its nuclear translocation and subsequent interaction with

downstream effector molecules.[3][8] This disruption of NUPR1 function leads to a cascade of

cellular events, including:

Induction of Cell Death: ZZW-115 has been shown to induce both apoptosis and necroptosis

in cancer cells.[9][10][11]

Mitochondrial Dysfunction: The compound triggers mitochondrial stress, leading to a

decrease in ATP production and an increase in reactive oxygen species (ROS).[11]

Impairment of DNA Damage Response: By inhibiting NUPR1, ZZW-115 can sensitize cancer

cells to genotoxic agents.[3][5]

Modulation of the Unfolded Protein Response (UPR): NUPR1 is known to interact with key

components of the UPR, and ZZW-115 can be used to probe this interaction.

Data Presentation
Quantitative Data for ZZW-115

Parameter Cell Line Value Reference

IC50
MiaPaCa-2

(Pancreatic)
2.90 µM [1]

Resistant(+)

MiaPaCa-2
20.7 µM [1]

ANOR (Pancreatic) 0.84 µM [10]

HN14 (Pancreatic) 4.93 µM [10]

HepG2

(Hepatocellular)
0.42 µM [12]

SaOS-2

(Osteosarcoma)
7.75 µM [12]

In Vivo Efficacy MiaPaCa-2 Xenograft 0.5-5 mg/kg/day [11]
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Workflow for ZZW-115 Cytotoxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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